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An In-depth Technical Guide on (1-Methylaminopropyl)benzene and its Isomers as

Psychoactive Research Chemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1-Methylaminopropyl)benzene, a substituted phenethylamine, represents a class of

compounds with significant psychoactive potential. This guide provides a comprehensive

technical overview of its two primary positional isomers: N-methyl-1-phenylpropan-1-amine and

N-methyl-1-phenylpropan-2-amine. While structurally similar, these isomers exhibit markedly

different pharmacological profiles and histories of use. N-methyl-1-phenylpropan-2-amine is the

well-known and highly potent central nervous system stimulant, methamphetamine.[1][2][3] In

contrast, N-methyl-1-phenylpropan-1-amine is a less-studied compound, primarily utilized as an

analytical reference standard, with its physiological and toxicological properties not fully

elucidated.[4] This whitepaper will delve into the chemical properties, synthesis, pharmacology,

psychoactive effects, toxicology, and analytical methodologies for both isomers, with a primary

focus on the extensively researched N-methyl-1-phenylpropan-2-amine due to its profound

impact and the wealth of available scientific data.
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Chemical and Physical Properties
The seemingly minor shift of the methylamino group from the first to the second carbon of the

propyl chain results in two distinct chemical entities with different properties and biological

activities.

N-methyl-1-phenylpropan-1-amine
IUPAC Name:N-methyl-1-phenylpropan-1-amine[5]

Synonyms: (1-Methylaminopropyl)benzene, α-Ethyl-N-methylbenzenemethanamine[5]

CAS Number: 7713-71-5[5]

Molecular Formula: C₁₀H₁₅N[5]

Molecular Weight: 149.23 g/mol [5]

Table 1: Physicochemical Properties of N-methyl-1-phenylpropan-1-amine

Property Value Reference

Molecular Formula C₁₀H₁₅N --INVALID-LINK--

Molecular Weight 149.23 g/mol --INVALID-LINK--

Appearance
Colorless to light yellow to light

orange clear liquid
--INVALID-LINK--

InChI

InChI=1S/C10H15N/c1-3-

10(11-2)9-7-5-4-6-8-9/h4-8,10-

11H,3H2,1-2H3

--INVALID-LINK--

InChIKey
YELGXBUYFOSFJM-

UHFFFAOYSA-N
--INVALID-LINK--

Canonical SMILES CCC(C1=CC=CC=C1)NC --INVALID-LINK--

N-methyl-1-phenylpropan-2-amine (Methamphetamine)
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IUPAC Name: (RS)-N-methyl-1-phenylpropan-2-amine[2]

Synonyms: Methamphetamine, N,α-dimethylphenethylamine, Desoxyephedrine[1][6]

CAS Number: 537-46-2[7]

Molecular Formula: C₁₀H₁₅N[3][7]

Molecular Weight: 149.24 g/mol [7]

N-methyl-1-phenylpropan-2-amine possesses a chiral center, leading to two stereoisomers: d-

methamphetamine and l-methamphetamine. The d-isomer is a more potent central nervous

system stimulant than the l-isomer.[1]

Table 2: Physicochemical Properties of N-methyl-1-phenylpropan-2-amine

Property Value Reference

Molecular Formula C₁₀H₁₅N --INVALID-LINK--

Molecular Weight 149.24 g/mol --INVALID-LINK--

Appearance
White crystals or crystalline

powder
--INVALID-LINK--

Melting Point
170-175 °C (hydrochloride

salt)
--INVALID-LINK--

Boiling Point 212 °C --INVALID-LINK--

InChI

InChI=1S/C10H15N/c1-9(11-

2)8-10-6-4-3-5-7-10/h3-

7,9,11H,8H2,1-2H3

--INVALID-LINK--

InChIKey
MYWUTJMSXGWMIF-

UHFFFAOYSA-N
--INVALID-LINK--

Canonical SMILES CC(CC1=CC=CC=C1)NC --INVALID-LINK--
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Synthesis of (1-Methylaminopropyl)benzene
Isomers
The synthesis of these isomers can be achieved through various chemical routes, often starting

from common precursors.

Synthesis of N-methyl-1-phenylpropan-1-amine
A common method for the synthesis of N-methyl-3-phenylpropan-1-amine, a structural isomer,

involves reductive amination.[8] A similar approach can be adapted for N-methyl-1-

phenylpropan-1-amine.

Protocol: Reductive Amination for N-methyl-1-phenylpropan-1-amine Synthesis

Reaction Setup: To a stirred solution of propiophenone (1.0 equivalent) in an anhydrous

solvent such as methanol or dichloromethane at 0°C, add methylamine (3-10 equivalents).

Imine Formation: Stir the reaction mixture for 15 minutes to allow for the formation of the

corresponding imine.

Reduction: Add sodium triacetoxyborohydride (2.0 equivalents) portion-wise to the reaction

mixture.

Reaction Progression: Allow the mixture to warm to room temperature and stir for 3 hours.

Quenching: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous phase with ethyl acetate (3 times).

Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate

and concentrate under reduced pressure.

Purification: Purify the crude product via flash chromatography to yield N-methyl-1-

phenylpropan-1-amine.

Caption: Reductive amination of propiophenone to synthesize N-methyl-1-phenylpropan-1-

amine.
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Synthesis of N-methyl-1-phenylpropan-2-amine
(Methamphetamine)
The synthesis of methamphetamine is well-documented and can be achieved through several

routes, most notably the reduction of ephedrine or pseudoephedrine, or via reductive amination

of phenyl-2-propanone (P2P).[9][10]

Protocol: Leuckart Reaction for Methamphetamine Synthesis

Reaction Mixture: Combine phenyl-2-propanone (P2P) with N-methylformamide.

Heating: Heat the mixture, which leads to the formation of N-formylmethamphetamine.

Hydrolysis: Hydrolyze the intermediate with a strong acid, such as hydrochloric acid, to yield

methamphetamine.

Purification: The resulting methamphetamine can be purified through distillation and

crystallization of its hydrochloride salt.

Another common method involves the reduction of pseudoephedrine.

Protocol: Birch Reduction (Nagai Route) for Methamphetamine Synthesis

Reaction Setup: Dissolve pseudoephedrine in a suitable solvent.

Reduction: Add a reducing agent, such as lithium in liquid ammonia. This method is a

modification of the Birch reduction.[11]

Workup: After the reaction is complete, carefully quench the excess reducing agent and

extract the product.

Purification: Purify the methamphetamine through standard laboratory techniques.
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Caption: Common synthetic routes to Methamphetamine.

Pharmacology and Mechanism of Action
N-methyl-1-phenylpropan-1-amine
The pharmacological properties of N-methyl-1-phenylpropan-1-amine are not well-documented

in publicly available literature.[4] It is primarily categorized as an analytical reference standard.

[4][12] One source suggests it acts by increasing the release of neurotransmitters like

dopamine, norepinephrine, and serotonin and inhibiting their reuptake, similar to other

phenethylamines.[12] However, comprehensive studies to validate these claims and determine

its specific receptor binding affinities and functional activities are lacking.

N-methyl-1-phenylpropan-2-amine (Methamphetamine)
Methamphetamine is a potent central nervous system stimulant.[1][13] Its primary mechanism

of action involves increasing the synaptic levels of monoamine neurotransmitters, particularly

dopamine, norepinephrine, and to a lesser extent, serotonin.[13][14][15]
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This is achieved through several processes:

Enhanced Release: Methamphetamine is a substrate for monoamine transporters (DAT,

NET, and SERT) and is taken up into the presynaptic neuron.[15] Once inside, it disrupts the

vesicular storage of monoamines by inhibiting the vesicular monoamine transporter 2

(VMAT2), leading to an increase in cytoplasmic monoamine concentrations.[13]

Reverse Transport: The elevated cytoplasmic monoamine levels cause the monoamine

transporters to reverse their direction of transport, releasing the neurotransmitters into the

synaptic cleft.[14]

Reuptake Inhibition: Methamphetamine also acts as a competitive inhibitor of monoamine

reuptake, further increasing their synaptic concentration.[14]

MAO Inhibition: It can also inhibit the action of monoamine oxidase (MAO), an enzyme that

degrades monoamines.[14]

The combined effect is a massive and prolonged increase in synaptic dopamine,

norepinephrine, and serotonin, leading to its powerful stimulant effects.[16]
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Caption: Mechanism of action of Methamphetamine on a dopaminergic neuron.

Psychoactive Effects
N-methyl-1-phenylpropan-1-amine
Due to the limited research, the psychoactive effects of N-methyl-1-phenylpropan-1-amine in

humans are not characterized. Based on its chemical structure as a substituted
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phenethylamine, it could potentially exhibit stimulant properties, but this remains speculative

without further investigation.

N-methyl-1-phenylpropan-2-amine (Methamphetamine)
The psychoactive effects of methamphetamine are well-established and are a primary reason

for its recreational use and abuse potential.[1]

Short-Term Effects:

Euphoria and Rush: A rapid and intense feeling of pleasure and well-being.[1][17]

Increased Energy and Alertness: A significant increase in wakefulness, focus, and physical

activity.[16][17][18]

Increased Confidence and Sociability: Feelings of grandiosity and enhanced social

interaction.[1][18]

Decreased Appetite: A notable suppression of hunger.[1][18]

Changes in Libido: Often an increase in sexual desire.[1][18]

Long-Term and High-Dose Effects:

Anxiety and Paranoia: Can induce significant anxiety, paranoia, and even psychosis.[1][17]

Repetitive and Obsessive Behaviors: A phenomenon known as "punding," characterized by

engaging in non-goal-directed, repetitive tasks.[1]

Mood Swings: Unpredictable and rapid changes in mood.[1]

Psychosis: Hallucinations, delusions, and paranoia that can be indistinguishable from

schizophrenia.[1][16]

Toxicology and Health Risks
N-methyl-1-phenylpropan-1-amine
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The toxicological profile of N-methyl-1-phenylpropan-1-amine is largely unknown.[4] GHS

hazard classifications indicate that it can cause skin and serious eye irritation.[5] However,

comprehensive data on its systemic toxicity, neurotoxicity, and potential for abuse are not

available.

N-methyl-1-phenylpropan-2-amine (Methamphetamine)
The toxicology of methamphetamine is extensive and highlights significant health risks

associated with its use.

Acute Toxicity:

Cardiovascular Effects: Can cause rapid heart rate, irregular heartbeat, high blood pressure,

and in severe cases, stroke or heart attack.[1][18]

Hyperthermia: A dangerous increase in body temperature.

Seizures: Can be induced by high doses.[1]

Overdose: Can lead to agitation, psychosis, kidney failure, and death.[18]

Chronic Toxicity:

Neurotoxicity: Chronic high-dose use is neurotoxic to dopaminergic and serotonergic

neurons, leading to long-term changes in brain structure and function.[1][16] This can result

in cognitive deficits, memory loss, and an increased risk of Parkinson's disease.[1][16]

Psychiatric Disorders: High association with the development of anxiety, depression, and

persistent psychosis.[1][16]

Dental Problems ("Meth Mouth"): Severe tooth decay and gum disease.[19]

Addiction: Methamphetamine has a very high potential for addiction and psychological

dependence.[1][19]

Analytical Methodologies
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The detection and quantification of these isomers are crucial for forensic, clinical, and research

purposes.

Analysis of N-methyl-1-phenylpropan-1-amine
As an analytical reference standard, this compound is used in the development and validation

of analytical methods.[4][12] Standard techniques for its analysis would include:

Gas Chromatography-Mass Spectrometry (GC-MS): A common and reliable method for the

identification and quantification of volatile and semi-volatile organic compounds.

Liquid Chromatography-Mass Spectrometry (LC-MS): Offers high sensitivity and selectivity,

particularly for analysis in complex matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for structural elucidation and

confirmation.

Analysis of N-methyl-1-phenylpropan-2-amine
(Methamphetamine)
A variety of analytical methods are employed for the detection and quantification of

methamphetamine in seized materials and biological samples.

Table 3: Analytical Methods for Methamphetamine
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Technique Sample Matrix Purpose Reference

Gas Chromatography-

Mass Spectrometry

(GC-MS)

Seized drugs,

biological fluids

Identification and

quantification
--INVALID-LINK--

Liquid

Chromatography-

Tandem Mass

Spectrometry (LC-

MS/MS)

Biological fluids

High sensitivity and

selectivity for low

concentrations

--INVALID-LINK--

²H NMR Spectroscopy Seized drugs
Determination of

synthetic origin

[Determination of the

Synthetic Origin of

Methamphetamine

Samples by 2H NMR

Spectroscopy

Immunoassays Urine, saliva Preliminary screening --INVALID-LINK--

Protocol: GC-MS Analysis of Methamphetamine in a Seized Sample

Sample Preparation: Accurately weigh a portion of the homogenized sample and dissolve it

in a suitable solvent, such as methanol.

Derivatization (Optional): For enhanced chromatographic properties and mass spectral

fragmentation, the sample can be derivatized, for example, with trifluoroacetic anhydride

(TFAA).

Injection: Inject an aliquot of the prepared sample into the GC-MS system.

Gas Chromatography: Separate the components of the sample on a capillary column (e.g., a

non-polar column like DB-5ms). The oven temperature is programmed to ramp up to ensure

good separation.

Mass Spectrometry: As the components elute from the GC column, they are ionized

(typically by electron impact) and fragmented. The mass spectrometer separates the

resulting ions based on their mass-to-charge ratio, generating a mass spectrum.
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Identification: Compare the retention time and mass spectrum of the analyte to that of a

certified methamphetamine reference standard.

Quantification: Create a calibration curve using known concentrations of the reference

standard to quantify the amount of methamphetamine in the sample.

Caption: General workflow for GC-MS analysis of Methamphetamine.

Conclusion
(1-Methylaminopropyl)benzene encompasses two structurally similar yet distinct

psychoactive research chemicals. N-methyl-1-phenylpropan-2-amine, or methamphetamine, is

a potent and well-characterized CNS stimulant with a significant history of medical use and

widespread illicit abuse. Its pharmacology, centered on the massive release of monoamine

neurotransmitters, leads to profound psychoactive effects and carries substantial toxicological

risks, including neurotoxicity and a high addiction liability.

In contrast, N-methyl-1-phenylpropan-1-amine remains a comparatively enigmatic compound.

While its chemical properties and synthesis are understood to some extent, a significant gap

exists in the scientific literature regarding its pharmacological, psychoactive, and toxicological

profiles. This lack of data presents both a challenge and an opportunity for the research

community. Further investigation into this isomer is warranted to fully understand its potential

biological activity and to complete the scientific understanding of the structure-activity

relationships within this class of psychoactive compounds. For drug development

professionals, the stark differences between these two isomers underscore the critical

importance of precise chemical identification and characterization in the evaluation of novel

psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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